Cas no 70962-69-5 (L-Histidine,3-(2-hydroxyethyl)-)
70962-69-5 structure
Product Name:L-Histidine,3-(2-hydroxyethyl)-
CAS No:70962-69-5
MF:C8H13N3O3
MW:199.207121610641
CID:566233
PubChem ID:125777
Update Time:2025-04-19
L-Histidine,3-(2-hydroxyethyl)- Chemical and Physical Properties
Names and Identifiers
-
- L-Histidine,3-(2-hydroxyethyl)-
- (2S)-2-amino-3-[3-(2-hydroxyethyl)imidazol-4-yl]propanoic acid
- 3-(2-hydroxyethyl)histidine
- (S)-2-Amino-3-(1-(2-hydroxyethyl)-1H-imidazol-5-yl)propanoic acid
- 70962-69-5
- DTXSID60221198
- L-Histidine, 3-(2-hydroxyethyl)-
-
- Inchi: 1S/C8H13N3O3/c9-7(8(13)14)3-6-4-10-5-11(6)1-2-12/h4-5,7,12H,1-3,9H2,(H,13,14)/t7-/m0/s1
- InChI Key: GTRAYRSSCLGTSF-ZETCQYMHSA-N
- SMILES: OCCN1C=NC=C1C[C@@H](C(=O)O)N
Computed Properties
- Exact Mass: 199.09579
- Monoisotopic Mass: 199.09569129g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: -4
- Topological Polar Surface Area: 101Ų
Experimental Properties
- PSA: 101.37
L-Histidine,3-(2-hydroxyethyl)- Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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